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Compound of Interest

Compound Name: 2-Fluoro-4-hydrazinylpyridine

Cat. No.: B1314933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Fluoro-4-hydrazinylpyridine is a key heterocyclic building block employed in the synthesis

of a variety of agrochemicals. The presence of the fluorinated pyridine ring is a common feature

in modern pesticides, contributing to enhanced metabolic stability, target binding affinity, and

overall biological efficacy. The reactive hydrazine moiety serves as a versatile handle for

constructing various heterocyclic systems, which are core components of many commercial

herbicides and fungicides.

This document provides detailed application notes and experimental protocols for the synthesis

of agrochemical precursors from 2-Fluoro-4-hydrazinylpyridine, with a focus on the creation

of pyridinyl-pyrazole and pyridinyl-hydrazone scaffolds.

Key Synthetic Applications
The primary application of 2-Fluoro-4-hydrazinylpyridine in agrochemical synthesis is in the

construction of larger, more complex heterocyclic structures. The hydrazine group readily

undergoes condensation and cyclization reactions to form stable ring systems that are known

to possess potent biological activity.

Two of the most common and effective applications are:
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Synthesis of Pyridinyl-Pyrazoles: These compounds are widely recognized for their

herbicidal and fungicidal properties. The pyrazole ring is typically formed through the reaction

of the hydrazinylpyridine with a 1,3-dicarbonyl compound or its equivalent.

Synthesis of Pyridinyl-Hydrazones: Hydrazones are another important class of

agrochemicals, particularly known for their insecticidal and fungicidal activities. These are

synthesized through the condensation reaction of 2-Fluoro-4-hydrazinylpyridine with

various aldehydes and ketones.

Experimental Protocols
Protocol 1: Synthesis of 3-(2-Fluoro-4-pyridinyl)-1H-
pyrazole (A Pyrazole Fungicide Precursor)
This protocol details the synthesis of a pyridinyl-pyrazole derivative, a common scaffold in

modern fungicides. The reaction involves a condensation and cyclization of 2-Fluoro-4-
hydrazinylpyridine with a β-ketoester.

Reaction Scheme:
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2-Fluoro-4-hydrazinylpyridine

Hydrazone Intermediate

+

Ethyl Acetoacetate
(β-ketoester)

3-(2-Fluoro-4-pyridinyl)-1H-pyrazole

Cyclization

Ethanol, Acetic Acid (cat.), Reflux

2-Fluoro-4-hydrazinylpyridine

Pyridinyl-Hydrazone Product

+

4-Chlorobenzaldehyde

Methanol, Reflux
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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